Cas no 896680-25-4 (methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate)

• Product Name: methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate
• CAS No: 896680-25-4
• MF: C₁₉H₂₂N₂O₅S₂
• MW: 422.518382549286
• CID: 5797067
• Update Time: 2025-05-26

methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-(azepan-1-ylsulfonyl)benzamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoyl]amino]-, methyl ester
• methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate

• Inchi： 1S/C19H22N2O5S2/c1-26-19(23)16-10-13-27-18(16)20-17(22)14-6-8-15(9-7-14)28(24,25)21-11-4-2-3-5-12-21/h6-10,13H,2-5,11-12H2,1H3,(H,20,22)
• InChI Key： ZTEGFHJMCCLRMH-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N3CCCCCC3)(=O)=O)C=C2)SC=CC=1C(OC)=O

Additional information on methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate

Methyl 2-4-(Azepane-1-sulfonyl)benzamidothiophene-3-carboxylate (CAS No. 896680-25-4): An Overview

Methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate (CAS No. 896680-25-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thieno[3,2-b]pyridine derivatives and is characterized by its complex molecular architecture, which includes a thiophene ring, a benzamide moiety, and an azepane sulfonamide group. These structural features contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the thiophene ring, the introduction of the benzamide functionality, and the attachment of the azepane sulfonamide group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

One of the primary areas of interest for methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate has shown promise in cancer research. Preclinical studies have indicated that it possesses antiproliferative properties against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These results highlight its potential as a novel anticancer agent and warrant further investigation in animal models and clinical trials.

In addition to its anti-inflammatory and anticancer activities, methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate has also been explored for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate is another important aspect that has been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. However, further optimization may be necessary to improve its pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, methyl 2-4-(azepane-1-sulfonyl)benzamidothiophene-3-carboxylate (CAS No. 896680-25-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.